N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H16N2O3S/c23-20(16-12-18(25-22-16)14-6-2-1-3-7-14)21-13-15(17-8-4-10-24-17)19-9-5-11-26-19/h1-12,15H,13H2,(H,21,23)
• InChI Key: KJWGVTNQLXTEQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCC(C3=CC=CO3)C4=CC=CS4
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

The compound “N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide” is a complex organic molecule that contains several heterocyclic rings, including furan, thiophene, and oxazole. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through various organic reactions. For instance, a similar compound, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, was obtained by reacting 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid in a N-acylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of furan, thiophene, and oxazole rings, along with a phenyl group and a carboxamide group. The exact structure would need to be determined through techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the carboxamide group. These groups can participate in a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the heterocyclic rings and the carboxamide group could affect its solubility, melting point, and reactivity.

Scientific Research Applications

Antibacterial Activity

• . Researchers have explored novel furan compounds to combat microbial resistance. Investigating the antibacterial activity of this specific compound against both gram-positive and gram-negative bacteria could provide valuable insights.

Mechanism of Action

Target of Action

It’s known that thiophene-based analogs have been of interest to scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

It’s known that indole derivatives bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .

Biochemical Pathways

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Result of Action

It’s known that indole derivatives possess various biological activities, ie, antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, optimization of its synthesis process, and investigation of its mechanism of action.